Cas no 2097975-75-0 (3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine)
3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2097975-75-0
- F1907-1088
- starbld0016183
- AKOS026706692
- 3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine
- 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine
-
- Inchi: 1S/C10H14FNO/c1-7-2-3-10(13-7)9-6-12-5-8(9)4-11/h2-3,8-9,12H,4-6H2,1H3
- InChI Key: UCLQAEJORJLMNZ-UHFFFAOYSA-N
- SMILES: FCC1CNCC1C1=CC=C(C)O1
Computed Properties
- Exact Mass: 183.105942232g/mol
- Monoisotopic Mass: 183.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 25.2Ų
3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F219341-100mg |
3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F219341-500mg |
3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 500mg |
$ 500.00 | 2022-06-05 | ||
| TRC | F219341-1g |
3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 1g |
$ 775.00 | 2022-06-05 | ||
| Life Chemicals | F1907-1088-0.25g |
3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 95%+ | 0.25g |
$479.0 | 2023-09-07 | |
| Life Chemicals | F1907-1088-0.5g |
3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 95%+ | 0.5g |
$505.0 | 2023-09-07 | |
| Life Chemicals | F1907-1088-1g |
3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 95%+ | 1g |
$532.0 | 2023-09-07 | |
| Life Chemicals | F1907-1088-2.5g |
3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 95%+ | 2.5g |
$1064.0 | 2023-09-07 | |
| Life Chemicals | F1907-1088-5g |
3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 95%+ | 5g |
$1596.0 | 2023-09-07 | |
| Life Chemicals | F1907-1088-10g |
3-(fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine |
2097975-75-0 | 95%+ | 10g |
$2234.0 | 2023-09-07 |
3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine
Research Brief on 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine (CAS: 2097975-75-0)
Recent studies on the compound 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine (CAS: 2097975-75-0) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This heterocyclic compound, featuring both pyrrolidine and furan moieties, has garnered attention due to its unique structural characteristics and potential pharmacological applications. Emerging research suggests its utility in the development of central nervous system (CNS) targeting agents, particularly in the modulation of neurotransmitter systems.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for sigma receptor ligands. The research team demonstrated that structural modifications of 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine could yield compounds with high affinity for σ1 receptors, which are implicated in various neurological disorders. The fluoromethyl group at position 3 was found to significantly influence binding affinity and selectivity, making this scaffold particularly valuable for drug discovery efforts.
In the context of synthetic methodology, recent advances have improved the efficiency of producing this compound. A 2024 report in Organic Process Research & Development described an optimized three-step synthesis route starting from commercially available 5-methylfurfural, achieving an overall yield of 68% with excellent purity. This development addresses previous challenges in scaling up production while maintaining stereochemical integrity, which is crucial for pharmaceutical applications.
Pharmacokinetic studies of derivatives based on this scaffold have shown promising results. Research presented at the 2024 American Chemical Society National Meeting revealed that fluorinated pyrrolidine derivatives exhibit improved blood-brain barrier penetration compared to their non-fluorinated counterparts. The 3-(Fluoromethyl) group appears to enhance metabolic stability while maintaining favorable physicochemical properties, making it an attractive feature for CNS drug design.
Current investigations are exploring the compound's potential in treating neurodegenerative diseases. Preliminary in vitro data suggest that certain derivatives show neuroprotective effects in models of oxidative stress, possibly through modulation of mitochondrial function. However, researchers caution that further in vivo studies are needed to validate these findings and assess potential toxicity profiles.
The compound's unique structural features continue to inspire new applications. Recent computational studies have identified it as a promising scaffold for developing allosteric modulators of G protein-coupled receptors (GPCRs). Its rigid yet flexible structure allows for diverse functional group attachments while maintaining the core pharmacophore elements necessary for receptor interaction.
As research progresses, 3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine remains a compound of significant interest in medicinal chemistry. Its versatility as a building block for CNS-active compounds, combined with recent synthetic advances, positions it as a valuable tool for drug discovery programs targeting neurological and psychiatric disorders.
2097975-75-0 (3-(Fluoromethyl)-4-(5-methylfuran-2-yl)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)